Cas no 1004715-25-6 (3-(2-Morpholinoethoxy)benzotrifluoride)

• Product Name: 3-(2-Morpholinoethoxy)benzotrifluoride
• CAS No: 1004715-25-6
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• MDL: MFCD18087720
• CID: 1086065
• PubChem ID: 2994946
• Update Time: 2025-06-09

3-(2-Morpholinoethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2-(3-(Trifluoromethyl)phenoxy)ethyl)morpholine
• 3-(2-Morpholinoethoxy)benzotrifluoride
• 4-(2-(3-Trifluoromethylphenoxy)ethyl)morpholine
• DB-347456
• 1004715-25-6
• AKOS015888966
• DTXSID60388159
• 4-{2-[3-(TRIFLUOROMETHYL)PHENOXY]ETHYL}MORPHOLINE
• BS-26009
• MFCD18087720
• 4-[2-[3-(trifluoromethyl)phenoxy]ethyl]morpholine

• MDL： MFCD18087720
• Inchi： 1S/C13H16F3NO2/c14-13(15,16)11-2-1-3-12(10-11)19-9-6-17-4-7-18-8-5-17/h1-3,10H,4-9H2
• InChI Key： QXINXMNJWDHVFT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCCN1CCOCC1)(F)F

Computed Properties

• Exact Mass: 275.113313g/mol
• Monoisotopic Mass: 275.113313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.27g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 21.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(2-Morpholinoethoxy)benzotrifluoride

3-(2-Morpholinoethoxy)benzotrifluoride (CAS No. 1004715-25-6): A Comprehensive Overview

3-(2-Morpholinoethoxy)benzotrifluoride (CAS No. 1004715-25-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of a morpholine moiety and a trifluoromethyl group, exhibits a range of properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-Morpholinoethoxy)benzotrifluoride is defined by its molecular formula, C₁₃H₁₅F₃N₂O, and its molecular weight of approximately 274.26 g/mol. The presence of the morpholine ring and the trifluoromethyl group imparts distinct chemical and biological properties to this compound. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the trifluoromethyl group contributes to the compound's lipophilicity and metabolic stability.

In recent years, 3-(2-Morpholinoethoxy)benzotrifluoride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Research has shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-(2-Morpholinoethoxy)benzotrifluoride as an agonist for the serotonin 5-HT_1A receptor. The researchers demonstrated that this compound exhibited high affinity and selectivity for the 5-HT_1A receptor, making it a promising candidate for the treatment of anxiety disorders and depression. The study also noted that the compound's favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, further support its potential as a therapeutic agent.

Beyond its role in GPCR modulation, 3-(2-Morpholinoethoxy)benzotrifluoride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 3-(2-Morpholinoethoxy)benzotrifluoride involves several well-established chemical reactions. One common approach involves the nucleophilic substitution reaction between 3-fluorobenzotrifluoride and 2-morpholinoethanol in the presence of a base such as potassium carbonate. This reaction proceeds with high yield and purity, making it suitable for large-scale synthesis in industrial settings.

In addition to its therapeutic potential, 3-(2-Morpholinoethoxy)benzotrifluoride has also found applications in materials science and analytical chemistry. Its unique electronic properties make it useful as a fluorescent probe for detecting specific analytes in complex matrices. For example, researchers have developed sensors based on this compound for detecting trace amounts of heavy metals in environmental samples.

The safety profile of 3-(2-Morpholinoethoxy)benzotrifluoride has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its safe use in clinical settings.

In conclusion, 3-(2-Morpholinoethoxy)benzotrifluoride (CAS No. 1004715-25-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development and exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.